Cas no 1207041-29-9 (5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide)

• Product Name: 5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide
• CAS No: 1207041-29-9
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5822770
• PubChem ID: 45504342
• Update Time: 2025-05-23

5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(3-methylphenyl)-4-pyrrolidin-1-ylsulfonylfuran-2-carboxamide
• 5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide
• VU0521169-1
• 1207041-29-9
• SR-01000924927-1
• SR-01000924927
• F5795-0474
• AKOS024519357
• 5-methyl-4-(pyrrolidin-1-ylsulfonyl)-N-(m-tolyl)furan-2-carboxamide

• Inchi： 1S/C17H20N2O4S/c1-12-6-5-7-14(10-12)18-17(20)15-11-16(13(2)23-15)24(21,22)19-8-3-4-9-19/h5-7,10-11H,3-4,8-9H2,1-2H3,(H,18,20)
• InChI Key： DHSBWAQYLAAFBZ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(N2CCCC2)(=O)=O)C=C1C(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88Ų

Additional information on 5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide

Introduction to 5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide (CAS No. 1207041-29-9)

5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide, identified by its CAS number 1207041-29-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and potential biological effects. The presence of a furan ring, a pyrrolidine sulfonamide moiety, and aromatic substituents creates a complex framework that is conducive to interactions with biological targets. These structural features have been strategically designed to enhance binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The 5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide molecule has been investigated for its potential role as an inhibitor in several key biological processes. Its furan ring and pyrrolidine sulfonamide group are particularly noteworthy, as they have been shown to interact with specific amino acid residues in target proteins, modulating their activity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may possess analogous pharmacological properties, which could make it a valuable scaffold for further drug development. Researchers have been exploring its potential applications in treating conditions such as inflammation, cancer, and neurological disorders. The compound's ability to modulate enzyme activity has been particularly intriguing, as many therapeutic strategies rely on inhibiting or activating specific enzymes to achieve desired physiological effects.

The synthesis of 5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the furan ring and the pyrrolidine sulfonamide group are particularly critical steps that require careful optimization. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both preclinical and clinical studies.

Recent studies have highlighted the importance of understanding the pharmacokinetic properties of novel compounds like 5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide. These studies have revealed insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for determining its potential therapeutic efficacy and safety. The compound's favorable pharmacokinetic characteristics make it an attractive candidate for further development into a drug candidate.

In addition to its pharmacological potential, the chemical properties of 5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide make it a valuable tool for mechanistic studies. Researchers are utilizing this compound to gain deeper insights into the mechanisms of action of various biological pathways. By studying how this molecule interacts with its targets, scientists can uncover new therapeutic strategies and develop more effective drugs.

The future prospects for 5-methyl-N-(3-methylphenyl)-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this compound closer to clinical translation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the fight against human disease.